Cas no 888413-14-7 (2-cyclohexaneamidothiophene-3-carboxamide)

• Product Name: 2-cyclohexaneamidothiophene-3-carboxamide
• CAS No: 888413-14-7
• MF: C₁₆H₁₀N₂O₂F₂
• MW: 300.26
• CID: 4474429
• Update Time: 2025-08-05

2-cyclohexaneamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexaneamidothiophene-3-carboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2-cyclohexaneamidothiophene-3-carboxamide

Introduction to 2-cyclohexaneamidothiophene-3-carboxamide (CAS No. 888413-14-7)

2-cyclohexaneamidothiophene-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 888413-14-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of amides derived from thiophene, a heterocyclic aromatic compound known for its broad range of applications in drug discovery and material science. The structural features of 2-cyclohexaneamidothiophene-3-carboxamide make it a promising candidate for further exploration in the development of novel therapeutic agents.

The molecular structure of 2-cyclohexaneamidothiophene-3-carboxamide consists of a thiophene ring substituted at the 3-position with a carboxamide group, which is further linked to a cyclohexyl amide moiety. This unique arrangement imparts distinct physicochemical properties, including solubility, stability, and bioavailability, which are critical factors in pharmaceutical design. The presence of both the thiophene and cyclohexyl amide functionalities suggests potential interactions with biological targets such as enzymes and receptors, making this compound an intriguing subject for medicinal chemistry research.

In recent years, there has been a surge in interest regarding heterocyclic compounds derived from thiophene due to their diverse pharmacological activities. Studies have demonstrated that thiophene derivatives exhibit a wide spectrum of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, 2-cyclohexaneamidothiophene-3-carboxamide has shown particular promise in preclinical studies as a modulator of key biological pathways. Its ability to interact with specific targets while maintaining structural integrity makes it a valuable scaffold for drug development.

One of the most compelling aspects of 2-cyclohexaneamidothiophene-3-carboxamide is its potential role in addressing unmet medical needs. Current research indicates that this compound may have therapeutic applications in areas such as neurodegenerative diseases and chronic inflammatory conditions. The cyclohexyl amide moiety, in particular, has been associated with enhanced metabolic stability and reduced toxicity, which are essential attributes for any candidate drug molecule. Furthermore, the thiophene ring contributes to the compound's ability to cross the blood-brain barrier, a critical factor for treating central nervous system disorders.

The synthesis of 2-cyclohexaneamidothiophene-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to optimize the production process. These techniques not only improve efficiency but also minimize environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

From a computational chemistry perspective, 2-cyclohexaneamidothiophene-3-carboxamide has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided insights into the compound's binding affinity and mode of action, guiding the design of more potent derivatives. Additionally, quantum mechanical calculations have been used to predict the electronic properties of the molecule, which are crucial for understanding its reactivity and potential metabolic pathways.

The pharmacokinetic profile of 2-cyclohexaneamidothiophene-3-carboxamide is another area of active investigation. Researchers are employing advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound's absorption, distribution, metabolism, excretion (ADME) properties. These studies are essential for predicting how the compound will behave within the human body and for optimizing dosing regimens.

In conclusion,2-cyclohexaneamidothiophene-3-carboxamide (CAS No. 888413-14-7) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Ongoing research continues to uncover new therapeutic applications for this compound and its derivatives, positioning it as a cornerstone in the development of next-generation medicinal agents. As scientific understanding progresses,2-cyclohexaneamidothiophene-3-carboxamide is poised to play a pivotal role in addressing some of the most challenging medical conditions faced by humanity today.